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Compound of Interest

Compound Name: 4-Nitrocinnamic acid

Cat. No.: B019240 Get Quote

This guide provides an in-depth overview of the health and safety information for 4-
Nitrocinnamic acid (CAS No: 619-89-6), tailored for researchers, scientists, and professionals

in drug development. It covers hazard classifications, protective measures, emergency

procedures, and physical and chemical properties, with an emphasis on clear data presentation

and procedural logic.

Hazard Identification and Classification
4-Nitrocinnamic acid is classified as a hazardous substance, primarily causing skin, eye, and

respiratory irritation.[1][2][3][4] While one supplier's safety data sheet (SDS) has listed it as not

a hazardous substance or mixture, the majority of available data indicates otherwise.

Researchers should handle this chemical with appropriate caution, adhering to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.

GHS Classification
The consensus GHS classification for 4-Nitrocinnamic acid is as follows:
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[1]

[2][3][5]

Eye Irritation 2A / 2
H319: Causes serious eye

irritation[1][2][3][5]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation[1][3]

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects[4]

The corresponding GHS pictogram is an exclamation mark. The signal word is "Warning".[1][2]

[5]
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Caption: GHS Hazard Classification for 4-Nitrocinnamic Acid.

NFPA 704 Rating
The National Fire Protection Association (NFPA) 704 diamond provides a quick visual

representation of the hazards. Ratings for 4-Nitrocinnamic acid have been reported as:

Category Rating Description Source

Health 2

Intense or continued

but not chronic

exposure could cause

temporary

incapacitation or

possible residual

injury.

[5]

Flammability 0

Materials that will not

burn under typical fire

conditions.

[5]

Instability 0

Normally stable, even

under fire exposure

conditions, and is not

reactive with water.

[5]

Special Hazards - No special hazards.

Note: Another source provides a rating of 0 for Health, Flammability, and Instability.[1]

Toxicological Information
Detailed quantitative toxicological data such as LD50 (median lethal dose) or LC50 (median

lethal concentration) values for 4-Nitrocinnamic acid are not readily available in the reviewed

safety data sheets.[1][3][5] The toxicological properties have not been thoroughly investigated.

[5]

Known Effects:
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Acute Effects: Inflammation of the eye is characterized by redness, watering, and itching.

Skin inflammation is characterized by itching, scaling, reddening, or, occasionally, blistering.

[1] Inhalation may cause irritation to the lungs and respiratory system.[1]

Carcinogenicity: This product is not classified as a carcinogen by IARC, ACGIH, NTP, or

OSHA.[5]

Experimental Protocols
The safety data sheets reviewed for this guide summarize health and safety information but do

not provide detailed experimental protocols for the toxicological studies conducted. The GHS

classifications are based on standardized criteria, but the underlying raw data and

methodologies are not included in these documents.

Handling, Storage, and Personal Protection
Proper handling and storage procedures are critical to minimize risk.

Safe Handling
Avoid contact with skin, eyes, and personal clothing.[1]

Wash hands thoroughly after handling.[1][2]

Use only in a well-ventilated area or outdoors.[1][3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3]

Minimize dust generation and accumulation.[1][6]

Wear appropriate personal protective equipment (PPE).[1][2]

Storage
Store in a tightly closed container.[1][2][7]

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[1][2][6][7]
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Keep away from sources of ignition.[1]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[2][6]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and protective clothing to

prevent skin exposure.[1][2][6]

Respiratory Protection: A dust respirator (such as a NIOSH-approved N95) is required when

dusts are generated.[2][8]

First-Aid Measures
In case of exposure, follow these first-aid measures and seek medical attention.
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Exposure Event

Route of Exposure

Immediate First-Aid Actions

Medical Attention

Exposure to
4-Nitrocinnamic Acid

Inhalation Skin Contact Eye Contact Ingestion
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Give artificial respiration if not breathing.

Immediately flush skin with plenty of water
for at least 15 minutes.

Remove contaminated clothing.

Immediately flush eyes with plenty of water
for at least 15 minutes.

Remove contact lenses if present.

Do NOT induce vomiting.
Rinse mouth and drink water.

Seek Immediate
Medical Attention

and and and and

Click to download full resolution via product page

Caption: First-Aid Procedures for 4-Nitrocinnamic Acid Exposure.

Detailed First-Aid Procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Obtain medical aid.[1][6]

Skin Contact: Immediately flush skin with running water for at least 15 minutes while

removing contaminated clothing and shoes. Obtain medical aid immediately.[1]
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Eye Contact: Immediately flush open eyes with running water for at least 15 minutes.

Remove contact lenses if present and easy to do. Continue rinsing. Obtain medical aid

immediately.[1][2][5]

Ingestion: If swallowed, never give anything by mouth to an unconscious person. Rinse

mouth with water and drink plenty of water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[5][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Nitrocinnamic acid is provided

below.

Property Value Source(s)

Molecular Formula C₉H₇NO₄ [7][9][10]

Molecular Weight 193.16 g/mol [8][9][10][11]

Appearance Yellow crystalline powder/solid [5][7][11]

Melting Point 289 °C (decomposes) [8][12]

Boiling Point 346.0 ± 17.0 °C at 760 mmHg [9]

Solubility

Insoluble in cold water; slightly

soluble in hot water; soluble in

organic solvents like ethanol

and acetone.

[12][13][14]

Stability
Stable under recommended

storage conditions.
[1][6][7]

Incompatible Materials
Strong oxidizing agents, strong

bases.
[1][6]

Hazardous Decomposition

Products

Carbon oxides, Nitrogen

oxides (NOx).
[1][5][6]

Accidental Release Measures
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In the event of a spill, follow these procedures:

Personal Precautions: Wear appropriate personal protective equipment (see Section 4.3).

Keep unprotected personnel away and ensure adequate ventilation.[1][6]

Environmental Precautions: Prevent the product from entering drains, other waterways, or

soil.[1][5]

Containment and Cleaning: Vacuum, sweep up, or absorb with inert material and place it into

a suitable, closed container for disposal.[1][5] Avoid generating dust.[6]

Disposal Considerations
Dispose of 4-Nitrocinnamic acid and its containers in accordance with all applicable federal,

state, and local regulations. Chemical waste generators must determine whether a discarded

chemical is classified as hazardous waste.[1] Do not reuse empty containers.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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